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Compound of Interest

Compound Name: Deoxybrevianamide E

Cat. No.: B022580 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of

Deoxybrevianamide E, an indole alkaloid fungal metabolite. Adherence to these guidelines is

essential for ensuring personal safety and maintaining a secure laboratory environment. This

guide offers procedural, step-by-step instructions to address specific operational questions,

from receipt of the compound to its ultimate disposal.

Chemical and Physical Properties
A summary of the key quantitative data for Deoxybrevianamide E is presented below. It is

important to note that while one Safety Data Sheet (SDS) classifies this compound as "Harmful

if swallowed" and "Very toxic to aquatic life with long lasting effects," another available SDS

states it is "Not a hazardous substance or mixture."[1][2] Given this discrepancy, it is prudent to

handle the compound with a high degree of caution.
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Property Value

Chemical Formula C₂₁H₂₅N₃O₂

Molecular Weight 351.44 g/mol

CAS Number 34610-68-9

Appearance Solid

Solubility Soluble in DMF, DMSO, Ethanol, and Methanol

Storage Conditions
Store at -20°C as a powder or -80°C in solvent.

[1]

No occupational exposure limit values have been established for this product.[1][2]

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling Deoxybrevianamide
E to prevent exposure through inhalation, skin contact, or eye contact.[1][2] The following PPE

is mandatory:

Eye Protection: Wear safety goggles with side-shields. In situations with a risk of splashing, a

face shield should be used in conjunction with goggles to offer full facial protection.[1][3][4]

Hand Protection: Chemical-resistant protective gloves are required. It is recommended to

use double gloves, especially when working within a Biosafety Cabinet (BSC).[1][4] Gloves

should be changed regularly, at least every 30 to 60 minutes, or immediately if contaminated

or damaged.[4]

Body Protection: An impervious, long-sleeved laboratory coat or gown is necessary. Gowns

should close at the back to provide a more effective barrier.[1][5] For tasks with a higher risk

of contamination, such as handling the powder outside of a containment system, coveralls

("bunny suits") may be appropriate.[5]

Respiratory Protection: A suitable respirator, such as an N-95 or N-100 particle mask, should

be worn, particularly when handling the compound in its powdered form to avoid the

formation of dust and aerosols.[1][2][4] Surgical masks do not provide adequate respiratory
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protection from chemical exposure.[4][5] All respiratory protection requires proper fit-testing

and user training.[4]

Standard Operating Procedure for Handling
Deoxybrevianamide E
The following workflow outlines the necessary steps for safely managing Deoxybrevianamide
E within a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Designate Handling Area

Don Appropriate PPE

Gather All Necessary Materials

Weigh Compound in Ventilated Enclosure

Dissolve in Appropriate Solvent

Perform Experimental Procedures

Decontaminate Work Surfaces & Equipment

Dispose of Waste in Approved Container

Doff PPE Correctly
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Spill Occurs

Evacuate Area & Alert Others

Secure Spill Zone

Don Full Emergency PPE

Contain & Clean Spill

Decontaminate Surfaces & Equipment

Dispose of Contaminated Materials

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Deoxybrevianamide E|34610-68-9|MSDS [dcchemicals.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]

4. Pharmacy Purchasing & Products Magazine [pppmag.com]

5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

To cite this document: BenchChem. [Navigating the Safe Handling of Deoxybrevianamide E:
A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022580#personal-protective-equipment-for-handling-
deoxybrevianamide-e]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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